molecular formula C20H16D8ClN3OS B1165231 Prochlorperazine Sulfoxide-d8

Prochlorperazine Sulfoxide-d8

Cat. No. B1165231
M. Wt: 397.99
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Stable isotope labeled (deuterated) internal standard for Prochlorperazine metabolite.

Scientific Research Applications

Bioavailability and Metabolism

Prochlorperazine, an effective antiemetic, has been studied for its pharmacokinetics, specifically regarding buccal versus oral administration. Buccal administration results in higher plasma concentrations and less variability compared to oral tablets. Metabolites identified include N-desmethyl prochlorperazine and prochlorperazine sulfoxide, with buccal administration leading to lower exposure to these metabolites (Finn et al., 2005).

Metabolism Characterization

Prochlorperazine's metabolism, especially via the CYP450 system, involves the formation of metabolites such as prochlorperazine sulfoxide. The specific CYP450 isoforms responsible for this metabolism have been a focus of research (Collins et al., 2004).

Formulation and Pharmacokinetics

A study on prochlorperazine oral disintegrating film, which contains prochlorperazine, showed promising stability and rapid disintegration, suggesting its potential utility in controlling emesis (Nishimura et al., 2009).

Analytical Method Development

Research has focused on developing analytical methods for simultaneous determination of prochlorperazine and its major metabolites, including prochlorperazine sulfoxide, in human plasma. This method is significant for evaluating pharmacokinetics in clinical research (Tashiro et al., 2012).

Spectrophotometric Determination

An oxidative derivatization method for indirect spectrophotometric determination of Prochlorperazine Maleate has been developed. This method yields Prochlorperazine sulfoxide and has shown robustness and selectivity for quantitative analysis (Blazheyevskiy & Moroz, 2020).

properties

Product Name

Prochlorperazine Sulfoxide-d8

Molecular Formula

C20H16D8ClN3OS

Molecular Weight

397.99

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.